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Compound of Interest

Compound Name: N6-Benzoyl-2'-deoxyadenosine

Cat. No.: B150709 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N6-
Benzoyl-2'-deoxyadenosine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is imperative to observe the following safety measures.

While N6-Benzoyl-2'-deoxyadenosine is not classified as a hazardous substance under

Regulation (EC) No 1272/2008, it is prudent to handle it with caution.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhaling dust or vapors.[1]

Spill Response: In the event of a spill, contain the material, collect it using appropriate

methods (e.g., sweeping up solids), and place it in a designated, labeled container for

disposal.[1] Avoid allowing the substance to enter drains or the environment.[1]

First Aid:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids, and seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If irritation

or other symptoms occur, get medical attention.[2]

Inhalation: Move the individual to fresh air. If symptoms arise, seek medical attention.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[2]

Quantitative Data: Physical and Chemical Properties
The following table summarizes key physical and chemical properties of N6-Benzoyl-2'-
deoxyadenosine.

Property Value

Molecular Formula C₁₇H₁₇N₅O₄[3][4][5]

Molecular Weight 355.35 g/mol [5][6]

CAS Number 4546-72-9[3][5]

Appearance White to off-white crystalline solid[6]

Melting Point 120-122 °C[6]

Solubility
DMF: 30 mg/mlDMSO: 15 mg/mlEthanol: 1

mg/mlWater: Slightly soluble[3][6][7]

Storage Temperature Recommended: -20°C or below[5][6]

Step-by-Step Disposal Protocol
The disposal of N6-Benzoyl-2'-deoxyadenosine must comply with all local, regional, and

national regulations. Chemical waste generators are responsible for correctly identifying and

classifying their waste.[1]

Waste Identification and Classification:
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Consult your institution's Environmental Health and Safety (EHS) office to determine if N6-
Benzoyl-2'-deoxyadenosine is classified as hazardous waste in your jurisdiction.[1]

Waste codes are application-specific and should be assigned by the user based on how

the material was used.[1]

Waste Segregation and Collection:

Do not mix N6-Benzoyl-2'-deoxyadenosine waste with other waste streams unless

explicitly permitted by your EHS office.[1]

Collect waste in a designated, chemically compatible container that can be securely

sealed.[1]

The container must be properly labeled with "N6-Benzoyl-2'-deoxyadenosine Waste"

and any applicable hazard warnings.[1]

Storage of Chemical Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.[1]

Ensure the storage area is secure and away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

schedule a pickup.[1]

Provide the disposal contractor with all necessary information regarding the waste,

including its identity and any known hazards.[1]

Follow your EHS office's procedures for the decontamination or disposal of empty

containers.[1]

Experimental Protocols
Specific experimental protocols for the disposal of N6-Benzoyl-2'-deoxyadenosine are not

detailed in the provided safety data sheets. The standard procedure involves chemical waste
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disposal as outlined above. Any process involving chemical alteration to neutralize the

compound should be developed in consultation with your institution's EHS department and

performed by trained personnel.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N6-Benzoyl-2'-
deoxyadenosine.
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Start: Have N6-Benzoyl-2'-deoxyadenosine Waste

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Classify Waste
Consult Institutional EHS Office

3. Segregate & Collect Waste
Use Labeled, Sealed, Compatible Container

4. Store Waste
In Designated Hazardous Waste Area

Spill Occurs

5. Arrange Professional Disposal
Contact EHS or Licensed Contractor

End: Waste Disposed Safely

No

Contain & Collect Spill
Place in Waste Container

Yes

Click to download full resolution via product page

Caption: Disposal workflow for N6-Benzoyl-2'-deoxyadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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